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Compound Name: 2,4-Diaminodiphenylamine

Cat. No.: B086486

For Researchers, Scientists, and Drug Development Professionals
Introduction

2,4-Diaminodiphenylamine, also known as N-phenyl-1,2,4-benzenetriamine, is an aromatic
amine with the CAS number 136-17-4. This compound and its salts have been utilized in
various industrial applications, including as an intermediate in the manufacture of dyes. This
guide provides a comprehensive overview of the available health and safety information for
2,4-Diaminodiphenylamine, with a focus on toxicological data, handling procedures, and
regulatory status, to inform risk assessment and ensure safe laboratory and industrial
practices.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 2,4-Diaminodiphenylamine is
presented in Table 1.

Table 1: Chemical and Physical Properties of 2,4-Diaminodiphenylamine
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Property Value

Chemical Name 2,4-Diaminodiphenylamine

N-phenyl-1,2,4-benzenetriamine, 4-

Synenyms aminodiphenylamine-2-amine
CAS Number 136-17-4

Molecular Formula C12H13Ns

Molecular Weight 199.25 g/mol

Appearance Brown or purple to black powder
Melting Point 126.0-133.0 °C

Toxicological Data

The toxicological profile of 2,4-Diaminodiphenylamine is not exhaustively characterized in

publicly available literature. Much of the available data is derived from safety data sheets and

information on structurally related compounds.

Acute Toxicity

2,4-Diaminodiphenylamine is classified as toxic by oral, dermal, and inhalation routes of

exposure[1].

Table 2: Acute Toxicity Data for 2,4-Diaminodiphenylamine

Route Species Value

Classification

LDso: 464 - 1000

Oral Rat Toxic if swallowed
mg/kg
Toxic in contact with
Dermal Rabbit LDso: >5000 mg/kg skin (based on GHS
classification)
) Toxic if inhaled (based
Inhalation - -
on GHS classification)
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Note: Specific inhalation toxicity data was not found.

Skin and Eye Irritation

Information on the skin and eye irritation potential of 2,4-Diaminodiphenylamine is limited.
However, its use in hair dye formulations has been assessed. For a related compound, 2,4-
Diaminophenoxyethanol dihydrochloride, marked ocular reactions were observed in animal
studies|2].

Sensitization

There is potential for skin sensitization with aromatic amines. Clinical data on the related
compound N-Phenyl-p-Phenylenediamine indicate it can be a skin sensitizer[3].

Repeated Dose Toxicity

Specific repeated dose toxicity studies for 2,4-Diaminodiphenylamine were not identified in
the public domain. However, the substance is classified as potentially causing damage to
organs through prolonged or repeated exposure[1]. Studies on the related compound
diphenylamine have shown effects on the haematological system, kidneys, spleen, and liver in
animal models[4].

Genotoxicity and Mutagenicity

According to the harmonized classification and labelling approved by the European Union, 2,4-
Diaminodiphenylamine is suspected of causing genetic defects[5]. However, specific in vivo
or in vitro study results for this compound were not found in the reviewed literature.

Studies on related aromatic amines have shown mixed results. For instance, an oxidation
product of p-phenylenediamine was found to be strongly mutagenic to Salmonella typhimurium
TA98 in the presence of metabolic activation[6].

Experimental Protocol: Ames Test (General)

The bacterial reverse mutation assay (Ames test) is a widely used method to assess the
mutagenic potential of a substance.
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Caption: Generalized workflow for the Ames test to evaluate mutagenicity.

Carcinogenicity

No specific carcinogenicity bioassays for 2,4-Diaminodiphenylamine were found. However, a
bioassay of the related isomer, N-phenyl-p-phenylenediamine, conducted by the National
Toxicology Program (NTP), concluded that it was not carcinogenic for Fischer 344 rats or
B6C3F1 mice under the conditions of the study[7]. In contrast, other related aromatic amines,
such as 2,4-toluenediamine, have been shown to be carcinogenic in animal studies, inducing
various types of tumors|[8].

Experimental Protocol: NTP Carcinogenicity Bioassay (General for N-phenyl-p-
phenylenediamine)

The following provides a general outline of the protocol used in the NTP bioassay for N-phenyl-
p-phenylenediamine.
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Caption: General workflow of a long-term carcinogenicity bioassay.

Reproductive and Developmental Toxicity

No specific reproductive or developmental toxicity studies for 2,4-Diaminodiphenylamine
were identified. For the related compound diphenylamine, developmental toxicity studies in rats
and rabbits did not show teratogenic effects, although maternal toxicity was observed at higher
doses[9]. Reproductive toxicity studies on 2,4-toluenediamine in rats have indicated adverse
effects on male fertility and spermatogenesis[10].

Metabolism and Toxicokinetics

Information on the metabolism and toxicokinetics of 2,4-Diaminodiphenylamine is scarce.
Generally, aromatic amines can be metabolized in the liver through various pathways, including
N-acetylation, N-hydroxylation, and ring hydroxylation. The specific metabolites and their
biological activity are crucial for determining the overall toxicity of the parent compound. For the
related compound diphenylamine, metabolism is extensive, with 4-hydroxydiphenylamine being
a major metabolite[9].
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Caption: Generalized metabolic pathways for aromatic amines.
Health and Safety Considerations

Hazard Classification

Based on available information, 2,4-Diaminodiphenylamine has the following GHS hazard
classifications:

o Acute Toxicity (Oral, Dermal, Inhalation): Category 3 (Toxic)
o Serious Eye Damage/Eye Irritation: Category 2 (Causes serious eye irritation)

e Specific Target Organ Toxicity (Repeated Exposure): Category 2 (May cause damage to
organs through prolonged or repeated exposure)

o Germ Cell Mutagenicity: Category 2 (Suspected of causing genetic defects)

e Hazardous to the Aquatic Environment (Acute and Chronic): Category 1 (Very toxic to
aquatic life with long lasting effects)

Safe Handling and Personal Protective Equipment (PPE)

Given the toxicity profile, strict adherence to safety protocols is mandatory when handling 2,4-
Diaminodiphenylamine.

» Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood, to
minimize inhalation exposure.

» Personal Protective Equipment:
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o Eye/Face Protection: Wear chemical safety goggles and a face shield.

o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber), a lab coat, and
closed-toe shoes.

o Respiratory Protection: If working outside a fume hood or if dusts are generated, use a
NIOSH-approved respirator with an appropriate cartridge.

First Aid Measures

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. Seek medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper
and lower eyelids occasionally. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.

Regulatory Status

2,4-Diaminodiphenylamine is listed in the ECHA C&L Inventory and has a harmonized
classification in the European Union[5]. Its use in cosmetic products, particularly hair dyes, has
been a subject of review by regulatory bodies such as the European Commission's Scientific
Committee on Consumer Safety (SCCS)[11].

Conclusion

2,4-Diaminodiphenylamine is a chemical with significant acute toxicity and potential for long-
term health effects, including organ damage and genetic defects. While comprehensive
toxicological data for this specific compound are limited in the public domain, information from
structurally related aromatic amines suggests a need for a high degree of caution.
Researchers, scientists, and drug development professionals must handle this compound with
strict adherence to safety protocols, including the use of appropriate engineering controls and
personal protective equipment. Further research is warranted to fully elucidate the toxicological
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profile of 2,4-Diaminodiphenylamine, including its metabolism, mechanism of toxicity, and
potential for carcinogenicity and reproductive/developmental effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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